Cas no 1269291-97-5 (5-Bromo-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Bromo-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1269291-97-5
• MF: C₁₀H₅BrClN₃
• MW: 282.523799657822
• CID: 2952668
• PubChem ID: 53429268
• Update Time: 2025-04-21

5-Bromo-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-溴-1-(3-氯苯基)-1H-吡唑-4-甲腈
• 5-BROMO-1-(3-CHLOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
• 5-Bromo-1-(3-chloro-phenyl)-1H-pyrazole-4-carbonitrile
• DTXSID301204044
• 1269291-97-5
• 1H-Pyrazole-4-carbonitrile, 5-bromo-1-(3-chlorophenyl)-
• 5-Bromo-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C10H5BrClN3/c11-10-7(5-13)6-14-15(10)9-3-1-2-8(12)4-9/h1-4,6H
• InChI Key： QRLYSVJCOHITPL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=NN1C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 280.93554Da
• Monoisotopic Mass: 280.93554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6